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Compound of Interest

Compound Name: 2-Chloro-5-iodonicotinic acid

CAS No.: 59782-86-4

Cat. No.: B1315165

Get Quote

Disclaimer: This document provides a summary of available safety information for 2-Chloro-5-
iodonicotinic acid and the closely related compound, 2-Chloronicotinic acid. Due to a lack of

comprehensive safety data for 2-Chloro-5-iodonicotinic acid, information from the latter is

included as a surrogate to provide a foundational understanding of potential hazards and

handling protocols. Researchers and professionals should exercise caution and conduct their

own risk assessments before handling this chemical.

Chemical and Physical Properties
This section outlines the known physical and chemical properties of 2-Chloro-5-iodonicotinic
acid.
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Property Value Reference

Molecular Formula C6H3ClINO2 [1]

Molecular Weight 283.451 g/mol [1]

Melting Point 221-224°C [1]

Boiling Point 391.014°C at 760 mmHg [1]

Density 2.194 g/cm³ [1]

Flash Point 190.278°C [1]

LogP 2.03780 [1]

Index of Refraction 1.684 [1]

Hazard Identification and Classification (Surrogate
Data: 2-Chloronicotinic Acid)
The following hazard information is based on data for 2-Chloronicotinic acid. It is anticipated

that 2-Chloro-5-iodonicotinic acid will exhibit a similar hazard profile.

Hazard Statement Classification

Causes skin irritation Skin Irritation, Category 2[2][3]

Causes serious eye irritation Eye Irritation, Category 2A[2][3]

May cause respiratory irritation
Specific target organ toxicity — single exposure,

Category 3[2][3][4]

Signal Word: Warning[2][4]

Hazard Pictogram:

alt text
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First-Aid Measures (Surrogate Data: 2-
Chloronicotinic Acid)
Immediate medical attention is required in case of exposure. The following are first-aid

recommendations based on data for 2-Chloronicotinic acid.

Exposure Route First-Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

[4][5] If breathing is difficult, give oxygen.[5] If

not breathing, give artificial respiration.[5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[5] Remove and

wash contaminated clothing before reuse.[4][5]

If skin irritation occurs, get medical

advice/attention.[4][5]

Eye Contact

Rinse cautiously with water for several minutes.

[5] Remove contact lenses, if present and easy

to do. Continue rinsing.[5] If eye irritation

persists, get medical advice/attention.[5]

Ingestion

Do NOT induce vomiting.[5] Never give anything

by mouth to an unconscious person.[5] Rinse

mouth and then drink plenty of water. Call a

physician or poison control center immediately.

Handling, Storage, and Personal Protection
This section details the necessary precautions for handling and storing 2-Chloro-5-
iodonicotinic acid, based on best practices for similar chemical compounds.

Handling and Storage
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Guideline Recommendation

Handling

Handle in a well-ventilated area.[6] Wear

appropriate personal protective equipment.[2][5]

Avoid contact with skin, eyes, and clothing.[2][5]

Avoid dust formation and inhalation.[4][5] Wash

hands thoroughly after handling.[4][5]

Storage

Keep container tightly closed in a dry and well-

ventilated place.[4][5] Store at room temperature

in the original container.[5] Store away from

incompatible materials such as strong oxidizing

agents.[2][3][5]

Personal Protective Equipment (PPE)
PPE Type Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields or a face shield.[6]

Skin Protection
Wear impervious clothing, such as a lab coat,

and appropriate chemical-resistant gloves.[6]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge.[6]

Experimental Protocols
Detailed experimental protocols for assessing the specific toxicity of 2-Chloro-5-iodonicotinic
acid are not available. However, standardized OECD guidelines are typically followed for

chemical safety assessment.

Protocol for Skin Irritation/Corrosion (Based on OECD
Guideline 439)

Objective: To determine the potential of a substance to cause skin irritation.
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Methodology: A small amount of the test substance (0.5 g) is applied to the shaven skin of a

test animal (typically a rabbit) under a gauze patch.

Observation: The application site is observed for signs of erythema (redness) and edema

(swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored, and the substance is classified based

on the mean scores.

Protocol for Acute Oral Toxicity (Based on OECD
Guideline 423)

Objective: To determine the acute toxicity of a substance after oral ingestion and to estimate

its LD50 (the dose lethal to 50% of the test population).

Methodology: The substance is administered in a single dose by gavage to a group of fasted

animals (typically rats). A stepwise procedure is used with a limited number of animals at

each step.

Observation: Animals are observed for signs of toxicity and mortality over a 14-day period.

Analysis: The results are used to classify the substance into a GHS toxicity category.

Emergency Procedures Workflow
The following diagram illustrates a logical workflow for responding to a chemical spill.
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Chemical Spill Occurs

Evacuate Immediate Area
Alert Others
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(Minor vs. Major)

Minor Spill

Minor

Major Spill

Major

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Evacuate Building
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Contain the Spill
(Use absorbent material)
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and Clean Up
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Click to download full resolution via product page

Caption: Workflow for Chemical Spill Response.
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Toxicological Information (Surrogate Data: 2-
Chloronicotinic Acid)
No specific toxicological data for 2-Chloro-5-iodonicotinic acid was found. The following

information for 2-Chloronicotinic acid is provided as a reference.

Toxicity Endpoint Result Species

Acute Oral Toxicity No data available -

Acute Dermal Toxicity No data available -

Acute Inhalation Toxicity No data available -

Carcinogenicity
Not listed by NTP, IARC, or

OSHA
-

Germ Cell Mutagenicity No data available -

Reproductive Toxicity No data available -

Ecological Information (Surrogate Data: 2-
Chloronicotinic Acid)
The environmental impact of 2-Chloro-5-iodonicotinic acid has not been fully investigated.

The data below for 2-Chloronicotinic acid suggests potential ecotoxicity.

Ecotoxicity Endpoint Result Exposure Time

Toxicity to fish (LC50) ~25.222 mg/L 96 h

Toxicity to daphnia (LC50) ~14.632 mg/L 48 h

Toxicity to algae (EC50) ~422.55 mg/L 96 h

Persistence and Degradability: 2-Chloronicotinic acid is not expected to be persistent in the

environment and does not biodegrade readily.[4]

Bioaccumulative Potential: This material is not expected to bioaccumulate.[4]
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Mobility in Soil: Moderate mobility in soil is expected.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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